2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-chloro-5-(4-oxo-1H-pyridin-2-yl)benzonitrile
• InChI: InChI=1S/C12H7ClN2O/c13-11-2-1-8(5-9(11)7-14)12-6-10(16)3-4-15-12/h1-6H,(H,15,16)
• InChI Key: GYHVCUWIULLPSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=O)C=CN2)C#N)Cl
• Molecular Formula: C12H7ClN2O
• DSSTOX Substance ID: DTXSID90692635
• Molecular Weight: 230.65 g/mol
• CAS RN: 1261998-91-7

Description

2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine (2-C4HCP) is a heterocyclic compound with a wide range of applications in scientific research. It is a colorless solid with a molecular weight of 229.6 g/mol and a melting point of 90-92°C. 2-C4HCP is used in a variety of laboratory experiments, including the synthesis of pharmaceuticals, the study of biochemical and physiological processes, and the investigation of drug mechanisms of action.

Scientific Research Applications

2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% has a wide range of applications in scientific research. It is used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and anti-malarial drugs. 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% is also used in the study of biochemical and physiological processes, such as the metabolism of drugs, the regulation of gene expression, and the action of hormones. In addition, 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% is used to investigate drug mechanisms of action, such as the inhibition of enzymes and the binding of drugs to receptors.

Mechanism of Action

The mechanism of action of 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% is not completely understood. However, it is thought to act as a competitive inhibitor of some enzymes, such as cytochrome P450 and cyclooxygenase. Additionally, 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% has been shown to bind to certain receptors, such as the μ-opioid receptor, which may explain its analgesic effects.
Biochemical and Physiological Effects
2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of some enzymes, such as cytochrome P450 and cyclooxygenase, which can affect the metabolism of drugs. Additionally, 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% has been shown to bind to certain receptors, such as the μ-opioid receptor, which can lead to analgesic effects. Finally, 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% has been shown to have anti-inflammatory, anticonvulsant, and anti-malarial effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% in laboratory experiments is its high purity (95%). Additionally, 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% is relatively easy to synthesize and is relatively stable under laboratory conditions. However, there are some limitations to using 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% in laboratory experiments. For example, 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% is a relatively expensive compound, which can limit its use in some experiments.

Future Directions

There are a variety of future directions for the use of 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% in scientific research. For example, 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% could be used to further investigate the mechanism of action of drugs, such as the inhibition of enzymes and the binding of drugs to receptors. Additionally, 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% could be used to study the biochemical and physiological effects of drugs, such as the regulation of gene expression and the action of hormones. Finally, 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% could be used to synthesize new pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and anti-malarial drugs.

Synthesis Methods

2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% can be synthesized by several methods, including the reaction of 4-chloro-3-cyanophenol with 4-hydroxy-1-pyridinecarboxaldehyde in the presence of sodium hydroxide. This method yields a product with a purity of 95%. Other methods for the synthesis of 2-(4-Chloro-3-cyanophenyl)-4-hydroxypyridine, 95% include the reaction of 4-chloro-3-cyanophenol with 4-hydroxy-1-pyridinecarboxaldehyde in the presence of a base, such as sodium ethoxide, or the reaction of 4-chloro-3-cyanophenol with 4-hydroxy-1-pyridinecarboxaldehyde in the presence of a catalyst, such as Pd/C.